Cas no 5493-24-3 ((1,3-Dioxoisoindolin-2-yl)methyl acetate)

• Product Name: (1,3-Dioxoisoindolin-2-yl)methyl acetate
• CAS No: 5493-24-3
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD00448686
• CID: 2356031
• PubChem ID: 4737795
• Update Time: 2025-05-22

(1,3-Dioxoisoindolin-2-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• (1,3-Dioxoisoindolin-2-yl)methyl acetate
• (1,3-dioxoisoindol-2-yl)methyl acetate
• 1H-Isoindole-1,3(2H)-dione, 2-[(acetyloxy)methyl]-
• N-(acetoxymethyl)phthalimide
• ST4144427
• (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl acetate
• n-acetoxymethylphthalimide
• TUKNTJVUVGIEQA-UHFFFAOYSA-N
• STK665788
• AK431026
• 2-(Acetoxymethyl)-1H-isoindole-1,3(2H)-dione
• (1,3-dioxobenzo[c]azolidin-2-yl)methyl acetate
• 1H-Isoindole-1,3(2H)-dione, 2-[(acet
• SCHEMBL2701523
• (1,3-Dioxoisoindolin-2-yl)methylacetate
• AKOS002663812
• acetic acid 1,3-dioxo-1,3-dihydro-isoindol-2-ylmethyl ester
• DB-160535
• DS-18726
• O10006
• (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl acetate
• MFCD00448686
• 5493-24-3
• SB64122
• CS-0154993
• DTXSID40406168
• DTXCID40357020

• MDL： MFCD00448686
• Inchi： 1S/C11H9NO4/c1-7(13)16-6-12-10(14)8-4-2-3-5-9(8)11(12)15/h2-5H,6H2,1H3
• InChI Key： TUKNTJVUVGIEQA-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 219.05315777g/mol
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.7

(1,3-Dioxoisoindolin-2-yl)methyl acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on (1,3-Dioxoisoindolin-2-yl)methyl acetate

Comprehensive Guide to (1,3-Dioxoisoindolin-2-yl)methyl acetate (CAS No. 5493-24-3): Properties, Applications, and Market Insights

(1,3-Dioxoisoindolin-2-yl)methyl acetate, with the CAS number 5493-24-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as N-acetylphthalimide methyl ester, belongs to the class of phthalimide derivatives, which are widely recognized for their versatility in synthetic chemistry and drug development. Its unique molecular structure, combining a phthalimide core with an acetate ester group, makes it a valuable intermediate in organic synthesis.

The growing interest in (1,3-Dioxoisoindolin-2-yl)methyl acetate is driven by its applications in the development of bioactive molecules and its role in green chemistry initiatives. Researchers are increasingly focusing on sustainable synthesis methods, and this compound's reactivity profile aligns well with eco-friendly protocols. Recent studies highlight its potential in peptide coupling reactions and as a protecting group in complex organic transformations, making it a topic of interest in academic and industrial laboratories alike.

From a market perspective, the demand for phthalimide-based intermediates like (1,3-Dioxoisoindolin-2-yl)methyl acetate is on the rise, particularly in the Asia-Pacific region. Pharmaceutical companies are investing heavily in novel drug discovery, and this compound's utility in creating heterocyclic scaffolds positions it as a key player in medicinal chemistry. Additionally, the shift toward high-purity chemical intermediates has further boosted its commercial significance.

One of the most frequently asked questions about CAS 5493-24-3 relates to its synthetic routes. The compound can be prepared through the acetylation of N-hydroxymethylphthalimide, a process that has been optimized for both yield and purity. Recent advancements in catalytic methods have made the production more efficient, addressing concerns about waste minimization—a critical aspect in modern chemical manufacturing.

In terms of physical properties, (1,3-Dioxoisoindolin-2-yl)methyl acetate typically appears as a white to off-white crystalline powder. It exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), while being sparingly soluble in water. These characteristics make it suitable for various solution-phase reactions, a feature highly valued in process chemistry.

The stability profile of this compound is another area of interest. Under recommended storage conditions—typically in a cool, dry environment away from strong oxidizers—it maintains its integrity for extended periods. This stability, combined with its well-characterized spectroscopic properties (including distinct NMR peaks and mass spectral patterns), facilitates its identification and quality control in laboratory settings.

Emerging applications of (1,3-Dioxoisoindolin-2-yl)methyl acetate in material science have recently come to light. Researchers are exploring its potential as a building block for functional polymers and advanced coatings. The compound's ability to participate in controlled polymerization reactions opens new avenues for creating materials with tailored properties, aligning with the current focus on smart materials in industrial applications.

From a regulatory standpoint, it's important to note that 5493-24-3 is not classified as hazardous under current major chemical inventories. However, as with all chemical substances, proper laboratory safety protocols should be followed during handling. The compound's SDS (Safety Data Sheet) provides comprehensive guidance on appropriate personal protective equipment and handling procedures.

The future outlook for (1,3-Dioxoisoindolin-2-yl)methyl acetate appears promising, with several patent applications recently filed that incorporate this intermediate in innovative synthetic pathways. Its role in the development of small molecule therapeutics continues to expand, particularly in areas targeting enzyme inhibition and protein-protein interactions. As the pharmaceutical industry moves toward more complex molecular architectures, the demand for specialized intermediates like this is expected to grow substantially.

For researchers seeking high-quality 5493-24-3, it's crucial to source the material from reputable suppliers who provide comprehensive analytical certificates. Key specifications to verify include HPLC purity, residual solvent content, and melting point range. Many suppliers now offer customized packaging options and bulk quantities to meet diverse research and production needs.

In conclusion, (1,3-Dioxoisoindolin-2-yl)methyl acetate represents an important building block in modern organic synthesis with growing applications across multiple scientific disciplines. Its combination of chemical versatility, stability, and commercial availability ensures its continued relevance in both academic research and industrial applications. As synthetic methodologies advance and new applications emerge, this compound is poised to remain a valuable tool in the chemist's repertoire.